Cas no 2229402-78-0 (2-(2-chloro-4-methoxyphenyl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(2-chloro-4-methoxyphenyl)-1,1-difluoropropan-2-amine
• CAS No: 2229402-78-0
• MF: C₁₀H₁₂ClF₂NO
• MW: 235.658188819885
• CID: 6327125
• PubChem ID: 165734580
• Update Time: 2025-05-21

2-(2-chloro-4-methoxyphenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-4-methoxyphenyl)-1,1-difluoropropan-2-amine
• 2229402-78-0
• EN300-1958052

• Inchi： 1S/C10H12ClF2NO/c1-10(14,9(12)13)7-4-3-6(15-2)5-8(7)11/h3-5,9H,14H2,1-2H3
• InChI Key： IHGZPTIXACJFFR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)(C(F)F)N)OC

Computed Properties

• Exact Mass: 235.0575480g/mol
• Monoisotopic Mass: 235.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(2-chloro-4-methoxyphenyl)-1,1-difluoropropan-2-amine

Introduction to 2-(2-chloro-4-methoxyphenyl)-1,1-difluoropropan-2-amine (CAS No. 2229402-78-0)

2-(2-chloro-4-methoxyphenyl)-1,1-difluoropropan-2-amine, identified by the CAS number 2229402-78-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a phenyl ring substituted with chloro and methoxy groups, coupled with a difluorinated propanamine moiety. The presence of these functional groups imparts distinct chemical properties and reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The phenyl ring in 2-(2-chloro-4-methoxyphenyl)-1,1-difluoropropan-2-amine serves as a key pharmacophoric element, contributing to its interaction with biological targets. The chloro and methoxy substituents at the 2nd and 4th positions, respectively, enhance the compound's lipophilicity and electronic distribution, which are critical factors in drug design. These modifications can influence both the metabolic stability and binding affinity of the molecule to its intended biological receptor.

The difluorinated propanamine moiety is another defining feature of this compound. The incorporation of two fluorine atoms at the 1,1-position of the propane chain introduces additional electronic and steric effects that can modulate the compound's pharmacokinetic properties. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity, and influence the overall pharmacological profile of drug candidates. In recent years, there has been growing interest in fluorinated compounds due to their demonstrated efficacy in various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the structural and functional properties of 2-(2-chloro-4-methoxyphenyl)-1,1-difluoropropan-2-amine. Studies have shown that the electronic distribution induced by the fluorine atoms can significantly alter the compound's interactions with biological targets. This has led to the exploration of its potential in developing novel therapeutic agents targeting various diseases.

In particular, research has highlighted the compound's relevance in the development of central nervous system (CNS) therapeutics. The unique combination of substituents on the phenyl ring and the difluorinated propanamine moiety suggests that this molecule may exhibit properties conducive to crossing the blood-brain barrier. This is a critical requirement for many CNS drugs, as it ensures that therapeutic agents can reach their target sites within the brain effectively.

Moreover, preliminary studies have indicated that 2-(2-chloro-4-methoxyphenyl)-1,1-difluoropropan-2-amine may possess antidepressant-like effects. The structural features of this compound bear resemblance to known pharmacophores in antidepressant medications, suggesting that it could serve as a lead compound for further optimization. Further research is ongoing to explore its mechanism of action and potential therapeutic applications.

The synthesis of 2-(2-chloro-4-methoxyphenyl)-1,1-difluoropropan-2-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into organic molecules is often challenging due to their high reactivity and sensitivity to various conditions. However, recent methodological advancements have made it possible to achieve efficient fluorination reactions with high selectivity and yield.

One notable approach involves the use of transition metal-catalyzed cross-coupling reactions, which have become indispensable tools in modern synthetic chemistry. These reactions allow for the precise assembly of complex molecular frameworks from simpler precursors. In the context of synthesizing CAS No. 2229402-78-0, such methodologies have been employed to construct the desired phenyl ring derivatives efficiently.

The role of computational methods in guiding synthetic strategies cannot be overstated. Advanced computational tools enable chemists to predict reaction outcomes and optimize synthetic pathways before conducting experimental trials. This has significantly reduced both time-to-discovery and resource consumption in drug development pipelines.

In addition to its potential therapeutic applications, CAS No 2229402-78-0 has also been explored as a building block for more complex molecules. Its versatile structure allows for further functionalization at multiple sites, enabling chemists to generate libraries of derivatives with tailored properties. This approach is particularly valuable in high-throughput screening campaigns aimed at identifying novel bioactive compounds.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. The ability of fluorine atoms to modulate both physical chemical properties and biological activity makes them indispensable tools for medicinal chemists. As research continues to uncover new applications for fluorinated molecules like CAS No 2229402-78-0, their role in developing next-generation therapeutics is expected to expand further.

Future directions in studying this compound may include exploring its interactions with other biological targets beyond those initially investigated. For instance, studies could focus on its potential role as an intermediate or precursor for other pharmacologically active molecules. Additionally, investigating its environmental impact and biodegradability would provide valuable insights into its sustainability as a pharmaceutical intermediate.

In conclusion,CAS No 2229402-78-0, corresponding to 2-(2-chloro-4-methoxyphenyl)-1,1-difluoropropan-2-am ine, represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features and demonstrated potential make it an attractive scaffold for designing novel therapeutic agents targeting various diseases.